Cas no 83883-27-6 (Dmdm IV)

• Product name: Dmdm IV
• CAS No: 83883-27-6
• MF: C₃₇H₆₃NO₁₂
• MW: 713.895632982254
• CID: 722660

Dmdm IV Chemical and Physical Properties

Names and Identifiers

• Mycinamicin I,12,13-deepoxy-12,13-didehydro-10,11-dihydro-4A-hydroxy-, (4AS)- (9CI)
• (3E,13Z)-6-[4-(dimethylamino)-3,5-dihydroxy-6-methyloxan-2-yl]oxy-16-ethyl-15-[(5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl)oxymethyl]-5,7,9-trimethyl-1-oxacyclohexadeca-3,13-diene-2,10-dione
• dedesosaminyl-5-O-mycaminosyl-10,11-dihydromycinamicin IV
• Dmdm IV

• Inchi： 1S/C37H63NO12/c1-11-27-25(19-46-37-35(45-10)34(44-9)31(42)24(6)48-37)14-12-13-15-26(39)21(3)18-22(4)33(20(2)16-17-28(40)49-27)50-36-32(43)29(38(7)8)30(41)23(5)47-36/h12,14,16-17,20-25,27,29-37,41-43H,11,13,15,18-19H2,1-10H3/b14-12-,17-16+
• InChI Key： GQKGOCDHEMZTKV-BJJUBUTDSA-N
• SMILES： O(C1C(C=CC(=O)OC(CC)C(C=CCCC(C(C)CC1C)=O)COC1C(C(C(C(C)O1)O)OC)OC)C)C1C(C(C(C(C)O1)O)N(C)C)O |c:12,t:3|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 50
• Rotatable Bond Count: 9
• Complexity: 1120
• Topological Polar Surface Area: 163